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Compound of Interest

Compound Name: 1,4-Dihydroanthracene-9,10-diol

Cat. No.: B3191622

An In-depth Technical Guide to 1,4-
Dihydroanthracene-9,10-diol

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 1,4-Dihydroanthracene-9,10-diol, tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure and Identifiers

1,4-Dihydroanthracene-9,10-diol is a dihydroxy-substituted derivative of anthracene. Its
chemical structure is characterized by an anthracene core with two hydroxyl groups at the 9
and 10 positions and a dihydro modification at the 1 and 4 positions.

Molecular Formula: C1aH1202[1][2][3][4]

IUPAC Name: 1,4-dihydroanthracene-9,10-diol[1]

CAS Number: 56136-13-1[1][3][4]

Canonical SMILES: C1C=CCC2=C(C3=CC=CC=C3C(=C21)0)O[1][2][3]

InChl Key: XNGBCVRGPNWAGY-UHFFFAOY SA-N[1][2][3]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3191622?utm_src=pdf-interest
https://www.benchchem.com/product/b3191622?utm_src=pdf-body
https://www.benchchem.com/product/b3191622?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://pubchemlite.lcsb.uni.lu/e/compound/92020
https://www.benchchem.com/product/b3191622
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8930172.aspx
https://www.benchchem.com/product/b3191622?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://www.benchchem.com/product/b3191622
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8930172.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://pubchemlite.lcsb.uni.lu/e/compound/92020
https://www.benchchem.com/product/b3191622
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Anthracenediol_-1_4-dihydro
https://pubchemlite.lcsb.uni.lu/e/compound/92020
https://www.benchchem.com/product/b3191622
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

A summary of the key physicochemical properties of 1,4-Dihydroanthracene-9,10-diol is
presented below. The data is a combination of computed and, where available, experimentally
determined values.

Property Value Source
Molecular Weight 212.24 g/mol [11[3]
Exact Mass 212.083729621 Da [1]
Monoisotopic Mass 212.083729621 Da [1]
Density 1.322 g/cm3 [3]
Boiling Point 443.2°C [3]
Flash Point 222°C [3]
XLogP3-AA 35 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

T g
Rotatable Bond Count 0 [1]
Topological Polar Surface Area  40.5 A2 [1]
Complexity 258 [1]

Synthesis and Chemical Reactions

The primary synthetic route to 1,4-Dihydroanthracene-9,10-diol involves the reduction of
9,10-anthraquinone.[3]

Experimental Protocol: Reduction of 9,10-
Anthraquinone

A common laboratory-scale synthesis method is the reduction of 9,10-anthraquinone. While
specific conditions for the synthesis of the 1,4-dihydro isomer are not extensively detailed in the
provided search results, a general approach can be outlined based on similar reductions.
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Materials:
e 9,10-Anthraquinone

e Reducing agent (e.g., Sodium borohydride, Lithium aluminum hydride, or catalytic
hydrogenation with Hz over a catalyst like Platinum or Nickel)[3]

e Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dioxane)
o Apparatus for inert atmosphere reaction (e.g., Schlenk line)

» Standard workup and purification equipment (e.qg., rotary evaporator, chromatography
columns)

Generalized Procedure:

e In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 9,10-
anthraquinone in a suitable anhydrous solvent.

e Cool the solution in an ice bath.

» Slowly add the reducing agent to the stirred solution. The choice of reducing agent will
influence the reaction conditions and outcome. For instance, catalytic hydrogenation would
involve pressurizing the reaction vessel with hydrogen gas in the presence of a metal
catalyst.[3]

 After the addition is complete, allow the reaction to warm to room temperature and stir for a
specified period.

e Monitor the reaction progress using an appropriate technique (e.g., Thin Layer
Chromatography).

e Upon completion, quench the reaction carefully (e.g., by slow addition of water or a dilute
acid solution).

o Perform an aqueous workup to separate the organic and aqueous layers.

» Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or Na2S0a).
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* Remove the solvent under reduced pressure using a rotary evaporator.

» Purify the crude product by a suitable method, such as recrystallization or column
chromatography, to yield pure 1,4-Dihydroanthracene-9,10-diol.

Logical Workflow for Synthesis
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Caption: Generalized workflow for the synthesis of 1,4-Dihydroanthracene-9,10-diol.
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Biological Activity and Potential Applications

While specific studies on the biological activity of 1,4-Dihydroanthracene-9,10-diol are not
extensively available in the public domain, the broader class of anthracenediols and
anthracenediones has been the subject of significant research, particularly in drug
development.

Derivatives of anthracene-9,10-dione are recognized as an important class of potential
anticancer agents.[5][6] The biological activity of these compounds is often attributed to their
ability to intercalate with DNA and inhibit enzymes such as topoisomerase II.[6] For instance,
Mitoxantrone, an anthracenedione derivative, is an approved antineoplastic and
immunosuppressive agent.[7]

The hydroxyl groups at the 9 and 10 positions are known to be crucial for the chemical
reactivity and potential biological activity, including antioxidant properties and the ability to
generate reactive oxygen species, which is relevant in photodynamic therapy.[8] The redox
properties of the diol moiety are central to its mechanism of action.[3]

Potential Signaling Pathway Involvement

Given the established role of related anthracenedione compounds as topoisomerase ||
inhibitors and DNA intercalators, it is plausible that 1,4-Dihydroanthracene-9,10-diol could
interact with similar cellular pathways. Inhibition of topoisomerase Il leads to DNA damage and
ultimately triggers apoptotic pathways in cancer cells.

1,4-Dihydroanthracene-9,10-diol [ Inhibition _
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Caption: Hypothesized signaling pathway for 1,4-Dihydroanthracene-9,10-diol.

Further Research and Applications

1,4-Dihydroanthracene-9,10-diol serves as a versatile precursor for the synthesis of various
other anthracene derivatives.[3][8] Its chemical structure allows for further modifications,
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making it a valuable intermediate in the development of novel organic molecules, including
synthetic dyes.[3] The investigation of its own biological properties, as well as its use as a
scaffold for creating new therapeutic agents, represents a promising area for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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